Cas no 66348-66-1 (Pyrimidine, 2-(butylthio)-)

• Product Name: Pyrimidine, 2-(butylthio)-
• CAS No: 66348-66-1
• MF: C₈H₁₂N₂S
• MW: 168.259280204773
• CID: 396451
• PubChem ID: 5110966
• Update Time: 2025-04-19

Pyrimidine, 2-(butylthio)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-(butylthio)-
• 2-butylsulfanylpyrimidine
• 66348-66-1
• DTXSID40408445
• AKOS024380283
• 2-(BUTYLSULFANYL)PYRIMIDINE
• SCHEMBL423622

• Inchi： 1S/C8H12N2S/c1-2-3-7-11-8-9-5-4-6-10-8/h4-6H,2-3,7H2,1H3
• InChI Key： ORHKBCVZKAQYPA-UHFFFAOYSA-N
• SMILES： S(C1N=CC=CN=1)CCCC

Computed Properties

• Exact Mass: 168.07226
• Monoisotopic Mass: 168.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 92.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers